2-[1-(3,4-difluorobenzyl)-4-(1-isopropyl-4-piperidinyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[1-[(3,4-difluorophenyl)methyl]-4-(1-propan-2-ylpiperidin-4-yl)piperazin-2-yl]ethanol
• InChI: InChI=1S/C21H33F2N3O/c1-16(2)24-8-5-18(6-9-24)26-11-10-25(19(15-26)7-12-27)14-17-3-4-20(22)21(23)13-17/h3-4,13,16,18-19,27H,5-12,14-15H2,1-2H3
• InChI Key: ZGYMLCPHDOXHEO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)N2CCN(C(C2)CCO)CC3=CC(=C(C=C3)F)F
• Molecular Formula: C21H33F2N3O
• Molecular Weight: 381.5 g/mol

Description

2-[1-(3,4-difluorobenzyl)-4-(1-isopropyl-4-piperidinyl)-2-piperazinyl]ethanol, also known as DFPE, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. DFPE belongs to the class of piperazine derivatives and has shown promising results in various preclinical studies.

Scientific Research Applications

2-[1-(3,4-difluorobenzyl)-4-(1-isopropyl-4-piperidinyl)-2-piperazinyl]ethanol has shown potential therapeutic applications in various preclinical studies. It has been studied for its anti-inflammatory, analgesic, and anxiolytic effects. This compound has also been investigated for its potential use in the treatment of depression, anxiety, and schizophrenia.

Mechanism of Action

The exact mechanism of action of 2-[1-(3,4-difluorobenzyl)-4-(1-isopropyl-4-piperidinyl)-2-piperazinyl]ethanol is not yet fully understood. However, it is believed to act as a partial agonist at the dopamine D2 receptor and a full agonist at the serotonin 5-HT1A receptor. This compound has also been shown to modulate the activity of the GABAergic and glutamatergic systems.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been found to reduce inflammation, decrease pain sensitivity, and reduce anxiety-like behaviors in preclinical studies. This compound has also been shown to increase the levels of dopamine and serotonin in the brain, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

2-[1-(3,4-difluorobenzyl)-4-(1-isopropyl-4-piperidinyl)-2-piperazinyl]ethanol has several advantages for use in lab experiments. It is a relatively stable compound and can be easily synthesized in large quantities. This compound has also shown promising results in various preclinical studies, making it a potential candidate for further investigation. However, this compound also has some limitations. Its mechanism of action is not fully understood, and its potential side effects have not been thoroughly studied.

Future Directions

There are several future directions for the investigation of 2-[1-(3,4-difluorobenzyl)-4-(1-isopropyl-4-piperidinyl)-2-piperazinyl]ethanol. Further studies are needed to fully understand its mechanism of action and potential therapeutic applications. This compound should also be investigated for its potential side effects and toxicity. Additionally, this compound may have applications in the treatment of other neurological disorders, such as Parkinson's disease and Alzheimer's disease, and should be investigated for these potential uses.